Acoustofluidics 23: acoustic manipulation combined with other force fields
Lab on a Chip Pub Date: 2013-02-05 DOI: 10.1039/C3LC41369A
Abstract
In this, the final paper of the Acoustofluidics series of tutorial articles, we discuss applications in which acoustic radiation forces are used in conjunction with competing or complementary force-fields. This may be in order to enable manipulation operations that would not be easily performed by either force-field alone, or may be used to effect separation based on the different physical principals underlying competing fields. Examples are given of a number of different applications in which acoustic forces are combined with gravitational fields, hydrodynamic forces, electric fields (including
Recommended Literature
- [1] An antioxidant self-healing hydrogel for 3D cell cultures†
- [2] Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†
- [3] An atomic scale study of defects in Co2FeAl
- [4] An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†
- [5] An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†
- [6] An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†
- [7] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [8] An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†
- [9] Aggregation-induced emission enhancement in halochalcones†
- [10] Aggregated-fluorescent detection of PFAS with a simple chip
Journal Name:Lab on a Chip
research_products
-
CAS no.: 89640-58-4